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Compound Focus: Lithium ethoxide

CAS No.: 2388-07-0

Cat. No.: S1903546

Thermal Stability Data of Metal Alkoxides

The table below summarizes the available thermal stability data from the search results.

) Thermal Stability / ) o
Alkoxide . Experimental Conditions / Notes
Decomposition Data

Lithium Decomposes at ~325 °C [1].  Data from materials science analysis; applied in
Ethoxide MOCVD [1].

(LiOEt)

Lithium tert- Sublimes at ~110 °C at 0.1 Sublimation indicates volatility; decomposition
Butoxide Torr; melting point 170-205 temperature not specified [1].

(LiOtBu) °C [1].

Sodium n- Decomposition starts above  Measured via Thermogravimetric Analysis-Mass
Propoxide 623 K (~350 °C) [2]. Spectrometry (TGA-MS); solid residues include

sodium carbonate and sodium hydroxide [2].

Sodium iso- Decomposition starts above  Measured via TGA-MS; decompaosition pathway
Propoxide 573 K (=300 °C) [2]. differs from sodium n-propoxide [2].
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Key Experimental Methodologies

The thermal data in the search results were primarily obtained through standardized analytical techniques.

e Thermogravimetric Analysis-Mass Spectrometry (TGA-MS): This method continuously measures
a sample's mass change as temperature increases, identifying the temperature at which
decomposition begins. The coupled mass spectrometer analyzes gaseous products released during
decomposition, helping to understand the decomposition mechanism [2].

e Material Characterization for Synthesis: Thermal data for lithium alkoxides comes from materials
science research where these compounds are used as precursors. Properties like decomposition and
sublimation temperatures are critical for processes like Metal-Organic Chemical Vapor Deposition
(MOCVD) [1].

The following workflow outlines a general approach for determining thermal stability and decomposition

pathways.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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